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Compound of Interest

Compound Name:
3-(2-Chloro-5-

nitrophenoxy)azetidine

Cat. No.: B13589594

Get Quote

Technical Guide: 3-(2-Chloro-5-
nitrophenoxy)azetidine
Chemical Class: Functionalized Azetidine Ether Primary Application: Medicinal Chemistry

Intermediate (GPCR Ligands, Kinase Inhibitors)

Executive Summary
3-(2-Chloro-5-nitrophenoxy)azetidine is a high-value pharmacophore scaffold characterized

by a four-membered azetidine ring linked via an ether bridge to a substituted nitrobenzene

core. It serves as a critical building block in the synthesis of bioactive small molecules,

particularly for G-Protein Coupled Receptor (GPCR) modulators (e.g., S1P1 agonists) and

kinase inhibitors.

The molecule's unique value lies in its dual-reactivity profile:

The Azetidine Nitrogen: A secondary amine available for rapid diversification (acylation,

alkylation, sulfonylation).
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The Nitro-Aryl Core: A "masked" aniline precursor (via reduction) with an ortho-chlorine

substituent that provides steric control or a handle for transition-metal catalysis.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]

Property Data Notes

IUPAC Name
3-(2-Chloro-5-

nitrophenoxy)azetidine

Molecular Formula

C

H

ClN

O

Molecular Weight 228.63 g/mol

CAS Number Not Assigned (Generic)
Closest analog: 1260771-07-0

(Phenyl variant)

Appearance Pale yellow solid / oil
Depending on salt form (HCl

vs Free Base)

Solubility DMSO, DMF, Methanol, DCM
Low solubility in water (Free

Base)

pKa (Calculated) ~9.5 (Azetidine NH)
Typical for secondary

azetidines

LogP (Calculated) 1.62
Lipophilic enough for

membrane permeability

H-Bond Donors 1 (NH)

H-Bond Acceptors
4 (O, N, NO

)
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Synthetic Methodology
The synthesis of 3-(2-Chloro-5-nitrophenoxy)azetidine presents a regiochemical challenge

due to the substitution pattern of the benzene ring. The nitro group is meta to the phenol ether

linkage, rendering standard S

Ar (Nucleophilic Aromatic Substitution) inefficient for the initial coupling.

Recommended Route: The Mitsunobu Coupling The most reliable protocol utilizes a Mitsunobu

reaction between N-protected 3-hydroxyazetidine and commercially available 2-chloro-5-

nitrophenol.

Step-by-Step Protocol
Phase 1: Ether Formation (Mitsunobu)

Reagents:tert-Butyl 3-hydroxyazetidine-1-carboxylate (1.0 eq), 2-Chloro-5-nitrophenol (1.1

eq), Triphenylphosphine (PPh

, 1.2 eq).

Solvent: Anhydrous THF (0.1 M concentration).

Procedure:

Dissolve reactants in THF under N

atmosphere.

Cool to 0°C.

Add Diisopropyl azodicarboxylate (DIAD) (1.2 eq) dropwise over 20 minutes.

Allow to warm to Room Temperature (RT) and stir for 12–16 hours.

Workup: Concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc) to

isolate the N-Boc protected intermediate.

Phase 2: Deprotection
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Reagents: Trifluoroacetic acid (TFA) or 4M HCl in Dioxane.

Solvent: Dichloromethane (DCM).

Procedure:

Dissolve the N-Boc intermediate in DCM.

Add TFA (10–20 eq) at 0°C.

Stir at RT for 2 hours.

Concentrate to dryness.

Isolation: The product is obtained as the TFA salt. For the free base, partition between DCM

and saturated NaHCO

, separate, dry over Na

SO

, and concentrate.

Synthetic Pathway Diagram

N-Boc-3-Hydroxyazetidine

Intermediate:
N-Boc-3-(2-Cl-5-NO2-Phenoxy)azetidine

Mitsunobu:
PPh3, DIAD, THF

0°C to RT

2-Chloro-5-Nitrophenol

Target:
3-(2-Chloro-5-nitrophenoxy)azetidine

Deprotection:
TFA/DCM or
HCl/Dioxane

Click to download full resolution via product page

Figure 1: Two-step synthesis via Mitsunobu coupling followed by acid-mediated deprotection.

Reactivity Profile & Functionalization
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The 3-(2-Chloro-5-nitrophenoxy)azetidine scaffold possesses three distinct vectors for

chemical modification, making it a versatile intermediate.

A. Nitro Group Reduction (The "Masked" Aniline)
The nitro group at position 5 is easily reduced to an aniline, which is the primary entry point for

expanding the molecule into larger drug-like scaffolds (e.g., via amide coupling or urea

formation).

Method: H

(1 atm) with Pd/C (10%) in MeOH/EtOH.

Selectivity: The chlorine atom at position 2 is generally stable under mild hydrogenation

conditions, but prolonged reaction or high pressure may lead to hydrodechlorination.

Iron/Ammonium Chloride (Fe/NH

Cl) reduction is recommended if dechlorination is observed.

B. Azetidine Nitrogen (The Nucleophile)
The secondary amine is highly nucleophilic but sterically constrained.

Reactions: Amide coupling (HATU/EDC), Reductive Amination (Aldehydes + NaBH(OAc)

), Sulfonylation.

Constraint: The 4-membered ring introduces ring strain (~26 kcal/mol). Avoid highly acidic

conditions at high temperatures (>100°C) to prevent ring-opening hydrolysis.

C. The Ortho-Chlorine (The Electrophile)
Activation: The Chlorine atom is para to the Nitro group (1,4-relationship). This electronic

arrangement activates the Chlorine towards S

Ar displacement by strong nucleophiles (e.g., thiols, amines), although the steric hindrance
from the adjacent ether linkage mitigates this risk under mild conditions.
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Coupling: The Cl-C bond is suitable for Palladium-catalyzed Buchwald-Hartwig aminations or

Suzuki couplings, allowing the introduction of biaryl systems.

Reactivity Map

3-(2-Chloro-5-nitrophenoxy)azetidine

5-Nitro Group Azetidine NH 2-Chloro Group

Aniline Derivative
(Amide Coupling Precursor)

Reduction
(Fe/NH4Cl or H2/Pd)

N-Functionalized Azetidine
(Ureas, Sulfonamides)

Acylation/
Alkylation

Biaryl/Heteroaryl
(via Pd-Catalysis)

Suzuki/Buchwald
Coupling

Click to download full resolution via product page

Figure 2: Functionalization vectors for library synthesis and lead optimization.

Applications in Drug Discovery
This scaffold is frequently utilized in the design of GPCR modulators, specifically for the

Sphingosine-1-Phosphate (S1P) receptor family.

Conformational Restriction: The azetidine ring acts as a rigidified linker, reducing the entropic

penalty of binding compared to flexible propyl-amine chains.

Metabolic Stability: The ether linkage is generally resistant to P450 metabolism, while the

chlorine atom blocks metabolic oxidation at the ortho position of the aromatic ring.

Lipophilicity Tuning: The chloro-nitro substitution increases the logP, aiding in blood-brain

barrier (BBB) penetration for CNS targets.
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Case Study Context: Similar 3-phenoxyazetidine motifs are found in next-generation S1P1

agonists (e.g., analogs of Siponimod or Ozanimod), where the azetidine amine interacts with

the critical glutamic acid residue (Glu121) in the receptor binding pocket.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye). Potential sensitizer.

Stability: Stable at room temperature. Store under inert atmosphere (Argon/Nitrogen) to

prevent amine oxidation.

Energetics: As a nitro-aromatic compound, bulk quantities should be assessed for thermal

stability (DSC) before scale-up, although the molecular weight suggests low explosive

potential compared to polynitro compounds.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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